Cas no 1250137-49-5 (N-Cyclobutyl-5-fluoro-2-methylaniline)

N-Cyclobutyl-5-fluoro-2-methylaniline is a fluorinated aromatic amine featuring a cyclobutyl substituent, offering unique steric and electronic properties for synthetic applications. Its structure combines a fluoro group at the 5-position and a methyl group at the 2-position of the aniline ring, enhancing reactivity and selectivity in cross-coupling and functionalization reactions. The cyclobutyl moiety contributes to conformational rigidity, making it valuable in medicinal chemistry for scaffold diversification. This compound is particularly useful as an intermediate in pharmaceuticals and agrochemicals, where its balanced lipophilicity and steric profile can influence bioavailability and target binding. High purity and stability ensure consistent performance in demanding synthetic processes.

N-Cyclobutyl-5-fluoro-2-methylaniline structure

1250137-49-5 structure

Product Name:N-Cyclobutyl-5-fluoro-2-methylaniline

CAS No:1250137-49-5

MF:C₁₁H₁₄FN

MW:179.233966350555

CID:5049746

PubChem ID:61779469

Update Time:2026-02-28

N-Cyclobutyl-5-fluoro-2-methylaniline Chemical and Physical Properties

Names and Identifiers

- N-cyclobutyl-5-fluoro-2-methylaniline
- N-Cyclobutyl-5-fluoro-2-methylaniline
- Inchi： 1S/C11H14FN/c1-8-5-6-9(12)7-11(8)13-10-3-2-4-10/h5-7,10,13H,2-4H2,1H3
- InChI Key： FMYYRHDKYSENBG-UHFFFAOYSA-N
- SMILES： FC1C=CC(C)=C(C=1)NC1CCC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 168
XLogP3: 3.3
Topological Polar Surface Area: 12

N-Cyclobutyl-5-fluoro-2-methylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	N195835-125mg	N-Cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	125mg	$ 540.00	2022-06-03
TRC	N195835-250mg	N-Cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	250mg	$ 900.00	2022-06-03
Enamine	EN300-168341-0.05g	N-cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	0.05g	$407.0	2023-09-20
Enamine	EN300-168341-0.1g	N-cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	0.1g	$427.0	2023-09-20
Enamine	EN300-168341-0.25g	N-cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	0.25g	$447.0	2023-09-20
Enamine	EN300-168341-0.5g	N-cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	0.5g	$465.0	2023-09-20
Enamine	EN300-168341-1.0g	N-cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	1g	$728.0	2023-06-08
Enamine	EN300-168341-2.5g	N-cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	2.5g	$949.0	2023-09-20
Enamine	EN300-168341-5.0g	N-cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	5g	$2110.0	2023-06-08
Enamine	EN300-168341-10.0g	N-cyclobutyl-5-fluoro-2-methylaniline	1250137-49-5	10g	$3131.0	2023-06-08